Cas no 1691904-69-4 (1-bromo-4-(chloromethyl)-2,3-difluorobenzene)

• Product Name: 1-bromo-4-(chloromethyl)-2,3-difluorobenzene
• CAS No: 1691904-69-4
• MF: C₇H₄BrClF₂
• MW: 241.460467338562
• MDL: MFCD28142166
• CID: 4611181
• PubChem ID: 107512061
• Update Time: 2025-05-25

1-bromo-4-(chloromethyl)-2,3-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-2,3-DIFLUOROBENZYL CHLORIDE
• 1-bromo-4-(chloromethyl)-2,3-difluorobenzene
• CL9543
• A907866
• Benzene, 1-bromo-4-(chloromethyl)-2,3-difluoro-

• MDL： MFCD28142166
• Inchi： 1S/C7H4BrClF2/c8-5-2-1-4(3-9)6(10)7(5)11/h1-2H,3H2
• InChI Key： CQYRTRYJQPULQF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CCl)=C(C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 3.2
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 236.9±35.0 °C at 760 mmHg
• Flash Point: 97.1±25.9 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

1-bromo-4-(chloromethyl)-2,3-difluorobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 1-bromo-4-(chloromethyl)-2,3-difluorobenzene

1-Bromo-4-(chloromethyl)-2,3-difluorobenzene (CAS No. 1691904-69-4)

The compound 1-bromo-4-(chloromethyl)-2,3-difluorobenzene, identified by the CAS registry number CAS No. 1691904-69-4, is a halogenated aromatic compound with a unique structure that makes it highly valuable in various chemical applications. This compound belongs to the class of haloarenes, which are widely used in organic synthesis due to their reactivity and versatility. The molecule consists of a benzene ring substituted with bromine at position 1, a chloromethyl group at position 4, and fluorine atoms at positions 2 and 3. This substitution pattern imparts specific electronic and steric properties to the molecule, making it suitable for a range of chemical reactions.

Recent studies have highlighted the importance of halogenated aromatic compounds like 1-bromo-4-(chloromethyl)-2,3-difluorobenzene in the development of advanced materials and pharmaceuticals. For instance, researchers have explored the use of this compound as an intermediate in the synthesis of biologically active molecules. Its ability to undergo nucleophilic aromatic substitution reactions has been leveraged in the creation of novel drug candidates with potential applications in cancer therapy and infectious disease treatment.

The synthesis of CAS No. 1691904-69-4 typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. One common approach involves the bromination of a fluorinated chloromethylbenzene derivative under specific catalytic conditions. The presence of electron-withdrawing groups like fluorine enhances the reactivity of the benzene ring, facilitating substitution reactions at specific positions.

In terms of chemical properties, 1-bromo-4-(chloromethyl)-2,3-difluorobenzene exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, making it suitable for use in solution-phase reactions. Its melting point and boiling point are consistent with those of similar halogenated aromatic compounds, ensuring stability under standard laboratory conditions.

The application of this compound extends beyond organic synthesis. Recent advancements in materials science have explored its use as a precursor for polymerizable intermediates. For example, its chloromethyl group can be converted into a reactive site for polymerization, leading to the development of novel polymeric materials with tailored properties.

In conclusion, CAS No. 1691904-69-4, or 1-bromo-4-(chloromethyl)-2,3-difluorobenzene, is a versatile compound with significant potential in various fields due to its unique chemical structure and reactivity. Ongoing research continues to uncover new applications for this compound, solidifying its role as an essential building block in modern chemistry.